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Compound of Interest

Compound Name: 11(R)-Hete

Cat. No.: B163579 Get Quote

Essential Safety and Handling Guide for 11(R)-HETE
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 11(R)-Hydroxyeicosatetraenoic Acid (11(R)-HETE). It

outlines the necessary personal protective equipment (PPE), operational procedures, and

disposal plans to ensure a safe laboratory environment.

Properties and Hazards
11(R)-HETE is a biologically active oxylipin derived from arachidonic acid through the action of

cyclooxygenase (COX) enzymes.[1][2] While a specific Safety Data Sheet (SDS) from a

manufacturer is the primary source for detailed hazard information, general safety precautions

for handling fatty acids and eicosanoids should be strictly followed. The compound is typically

supplied as a solution in ethanol.[1]

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative information for 11(R)-
HETE.
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Property Value Reference

Molecular Formula C₂₀H₃₂O₃ [1][3]

Molecular Weight 320.5 g/mol [1][3]

Solubility in 0.1 M Na₂CO₃ 2 mg/ml [1][3]

Solubility in PBS (pH 7.2) 0.8 mg/ml [1][3]

Miscibility DMF, DMSO, Ethanol [1][3]

UV Maximum Absorbance 236 nm [1][3]

CAS Number 73347-43-0 [1][4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 11(R)-HETE. The following

PPE is recommended as a minimum standard.[5]
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[6] A face shield may

be necessary when there is a

risk of splashing.[7][8]

Protects against splashes of

the chemical solution and

potential irritant fumes.[6][7]

Hand Protection

Chemical-resistant gloves,

such as nitrile or butyl rubber.

[6][7] Ensure gloves are

compatible with ethanol, the

typical solvent for 11(R)-HETE.

Prevents skin contact with the

compound and solvent. Direct

contact with acids can cause

burns and tissue damage.[7]

Body Protection

A laboratory coat or chemical-

resistant apron.[9] For larger

quantities or in case of a

significant spill risk, chemical-

resistant clothing or coveralls

should be worn.[6]

Protects the skin and clothing

from contamination.[6]

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area. If aerosols

may be generated or in case of

poor ventilation, a respirator

may be necessary.[6][7]

Protects against inhalation of

aerosols or vapors, which can

cause respiratory irritation.[7]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Handling and Storage Workflow
The following diagram illustrates the recommended workflow for handling and storing 11(R)-
HETE.
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Caption: Workflow for safe handling and storage of 11(R)-HETE.
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Disposal Plan
Waste containing 11(R)-HETE must be treated as chemical waste.

Chemical Waste: All solutions containing 11(R)-HETE and any contaminated consumables

(e.g., pipette tips, tubes) should be collected in a designated, properly labeled, and sealed

hazardous waste container.

Container Management: Do not mix with other waste streams. Keep containers closed when

not in use.

Disposal Protocol: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.

Experimental Protocols
Below are detailed methodologies for experiments involving HETE compounds, adapted from

relevant literature.

Cell Viability Assay (MTT Assay)
This protocol is based on a method used to assess the effect of HETE enantiomers on cell

viability.[10]

Cell Seeding: Plate RL-14 cells in a 96-well plate at an appropriate density and allow them to

adhere overnight.

Treatment: Treat the cells with various concentrations (e.g., 2.5, 5, 10, and 20 µM) of 11(R)-
HETE for 24 hours.[10]

MTT Reagent: Remove the treatment media and add 100 µL of MTT reagent (1.2 mM in

serum-free media) to each well.[10]

Incubation: Incubate the plate at 37°C for 2 hours.[10]

Solubilization: Discard the MTT-containing medium and add 200 µL of DMSO to each well to

dissolve the formazan crystals.[10]
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Measurement: Measure the absorbance at 570 nm using a microplate reader.[10]

Analysis of HETE Production in Cultured Cells
This protocol is based on the characterization of HETE production in rat aorta smooth muscle

cells.[11]

Cell Culture and Labeling: Culture rat aorta smooth muscle cells and pre-label them by

incubating with [¹⁴C]arachidonic acid for 24 hours.[11]

Stimulation: Induce HETE production by treating the cells with a physiological stimulus such

as thrombin (0.5-5 units/ml).[11]

Extraction: Extract the lipids from the cell culture medium.

Chromatography: Separate the extracted compounds using high-performance liquid

chromatography (HPLC).

Identification and Quantification: Identify and quantify the HETE isomers by comparing their

retention times with authentic standards and by using techniques like gas chromatography-

mass spectrometry (GC-MS) for structural confirmation.[11]

Signaling Pathway
11(R)-HETE is a product of the cyclooxygenase (COX) pathway. The following diagram

illustrates its formation from arachidonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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